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Compound of Interest

Compound Name:
2-Butynoic acid, 4,4,4-trifluoro-,

methyl ester

CAS No.: 70577-95-6

Cat. No.: B042769

Get Quote

Executive Summary: The Fluorinated Linchpin
In the high-stakes arena of modern drug discovery, the molecular formula C5H3F3O2

represents more than a static chemical entity; it acts as a versatile "fluorinated linchpin." This

formula primarily corresponds to two distinct but synthetically connected structural isomers: the

acyclic Methyl 4,4,4-trifluorobut-2-ynoate and the cyclic 5-(Trifluoromethyl)furan-2(5H)-one.

Both isomers serve as critical electrophilic building blocks. They allow for the late-stage

introduction of the trifluoromethyl (

) group—a moiety prized for its ability to modulate lipophilicity (

), metabolic stability, and protein-ligand binding affinity without significantly altering steric bulk
compared to an isopropyl group.

This guide dissects the structural properties, synthetic pathways, and reactivity profiles of these

C5H3F3O2 isomers, providing a roadmap for their application in heterocyclic synthesis.
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Structural Elucidation & Isomerism
The degree of unsaturation (DoU) for C5H3F3O2 is 3, indicating high electron deficiency and

reactivity.

The Acyclic Dominant: Methyl 4,4,4-trifluorobut-2-ynoate
This isomer is the industry standard for constructing trifluoromethylated heterocycles. Its

structure features an electron-withdrawing

group conjugated to an alkyne and an ester, creating a "push-pull" electronic system that
makes the

-carbon highly susceptible to nucleophilic attack.

Feature Specification

IUPAC Name Methyl 4,4,4-trifluorobut-2-ynoate

Hybridization

(Alkyne carbons),

(Methoxy/CF3),

(Carbonyl)

Electronic Character Super-electrophile (Michael Acceptor)

Key NMR Signature

:

to

ppm (Singlet)

IR Signature

:

cm

(Weak due to symmetry),

:

cm
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The Cyclic Tautomer: 5-(Trifluoromethyl)furan-2(5H)-one
While less common as a starting material, this lactone represents a "masked" acrylic acid

derivative. It is often formed via the cyclization of related acyclic precursors or used as a

specific scaffold for

-lactam bioisosteres.

Feature Specification

IUPAC Name 5-(Trifluoromethyl)furan-2(5H)-one

Ring System
-unsaturated

-lactone

Chirality
C5 is a stereocenter (typically used as racemate

or resolved)

Reactivity
Reacts as a cyclic Michael acceptor; Ring-

opening potential

Synthetic Protocols: The "How-To"
The synthesis of the acyclic isomer (Methyl 4,4,4-trifluorobut-2-ynoate) is the primary gateway

to this chemical space.

Protocol A: Oxidation of Propargylic Alcohols
This method is preferred for its operational simplicity and scalability.

Reaction:

Note: Direct oxidation of the terminal alkyne to the ester is complex; a more robust route

involves the Wittig-type approach.

Protocol B: The Modified Wittig Approach (Gold
Standard)
This protocol ensures high yields and avoids handling gaseous trifluoropropyne.
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Step-by-Step Methodology:

Reagent Preparation: Charge a reactor with (Carbomethoxymethyl)triphenylphosphonium

bromide (1.0 equiv) and anhydrous THF.

Deprotonation: Cool to 0°C. Add Triethylamine (2.0 equiv) dropwise. The ylide forms (yellow

solution).

Acylation: Add Trifluoroacetic anhydride (TFAA, 1.1 equiv) slowly. Maintain temp < 10°C to

prevent decomposition.

Elimination (Thermolysis): The intermediate phosphorane is isolated and then heated

(pyrolysis) at 120–130°C under vacuum (10–20 mmHg).

Distillation: The product, Methyl 4,4,4-trifluorobut-2-ynoate, distills over as a clear liquid.

Self-Validating Check:

Success Indicator: Appearance of a liquid distilling at

(for ethyl analog, methyl is slightly lower).

Failure Mode: If the pot residue blackens rapidly without distillate, vacuum is insufficient.

Visualization: Synthetic Workflow

Figure 1: Modified Wittig Synthesis of C5H3F3O2 Alkynoates
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Figure 1: The pyrolysis step drives the elimination of triphenylphosphine oxide, yielding the

alkyne.
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Reactivity Profile & Applications
The C5H3F3O2 alkyne is a "privileged structure" for heterocyclic synthesis because it acts as a

1,3-dielectrophile equivalent.

The Michael Addition Cascade
The electron-withdrawing effect of the

group and the ester carbonyl creates a potent polarization. Nucleophiles attack the

-carbon (adjacent to

) exclusively.

Mechanism:

Nucleophilic Attack: Hydrazines, Amidines, or Azides attack the

-carbon.

Cyclization: The resulting intermediate cyclizes onto the ester carbonyl.

Aromatization: Loss of water or alcohol yields the aromatic heterocycle.

Critical Application: Synthesis of Fluorinated Pyrazoles
Fluorinated pyrazoles are ubiquitous in COX-2 inhibitors and agrochemicals.

Protocol:

Dissolve Methyl 4,4,4-trifluorobut-2-ynoate in Ethanol.

Add Hydrazine Hydrate (

) at 0°C.

Stir at RT for 2 hours.

Result: Formation of 3-(trifluoromethyl)pyrazol-5-ol (tautomerizes to pyrazolone).
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Visualization: Heterocyclic Diversity

Figure 2: Divergent Synthesis of Bioactive Heterocycles from C5H3F3O2
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Figure 2: The alkyne core serves as a precursor for three distinct classes of drug scaffolds.

Technical Data Summary
The following data facilitates the identification and handling of Methyl 4,4,4-trifluorobut-2-

ynoate.
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Property Value / Description Note

Molecular Weight 152.07 g/mol

Boiling Point 95–98 °C (at 760 mmHg) Volatile; handle in fume hood.

Density ~1.25 g/mL Denser than water.

NMR ppm (s, 3F)

Shift varies slightly by solvent (

).

NMR
(s, 3H,

)

No vinylic protons (Alkyne).

Storage 2–8°C, Inert Atmosphere
Moisture sensitive; prone to

polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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